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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of two common

polycyclic musk compounds, Versalide and Galaxolide. The information presented is intended

to assist researchers in understanding the fundamental characteristics of these fragrance

ingredients, which may influence their environmental fate, bioavailability, and potential

toxicological profiles. All quantitative data is supported by experimental protocols for key

measurements.

Data Presentation: Physicochemical Properties
The following table summarizes the key physicochemical properties of Versalide and

Galaxolide, facilitating a direct comparison of their fundamental characteristics.
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Property Versalide Galaxolide

CAS Number 88-29-9[1] 1222-05-5[2]

Molecular Formula C₁₈H₂₆O[1][3][4][5][6] C₁₈H₂₆O[2][7][8]

Molecular Weight ( g/mol ) 258.40[1][3][5] 258.41[9]

Physical State Solid[3][4] Viscous Liquid[7][9][10]

Melting Point (°C) 45 - 47[4][5][11] -20[2][7]

Boiling Point (°C)
130 (at 2 mmHg)[4][5]; 361.9

(at 760 mmHg, est.)[12]

128 (at 0.8 mmHg); ~330

(estimated)[2][7]

Vapor Pressure (mmHg at

25°C)
2.01 x 10⁻⁵[12]

1.43 x 10⁻⁴ (at 23°C)[9][10];

5.45 x 10⁻⁴

Octanol-Water Partition

Coefficient (logP)

5.037 (est.)[4]; 5.5 (XLogP3)

[12]
5.3 - 5.9[2]; 5.9; 5.92[9]

Water Solubility (mg/L at 25°C)
0.012 (temperature not stated)

[4][12]
1.75

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for data

reproducibility and comparison. The following are standard experimental protocols for

measuring the octanol-water partition coefficient (logP) and water solubility.

Determination of Octanol-Water Partition Coefficient
(logP) by Shake-Flask Method (OECD Guideline 107)
The shake-flask method is a widely accepted direct method for determining the logP of a

substance.

Principle: A solution of the test substance in a two-phase system of n-octanol and water is

established. The concentration of the substance in each phase is measured after equilibrium

has been reached. The partition coefficient is the ratio of the concentration of the substance in

the octanol phase to its concentration in the water phase.
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Procedure:

Preparation of Solvents: n-octanol and water are mutually saturated by shaking them

together for 24 hours, followed by a 24-hour separation period.

Test Substance Preparation: A stock solution of the test substance (Versalide or Galaxolide)

is prepared in the appropriate solvent (either water or n-octanol). The concentration should

not exceed 0.01 mol/L in either phase.

Partitioning: A defined volume of the stock solution is added to a suitable vessel containing

known volumes of both n-octanol and water. The vessel is then sealed and shaken at a

constant temperature (e.g., 25°C) until equilibrium is reached. The time required to reach

equilibrium should be determined in preliminary experiments.

Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol

and water phases.

Analysis: The concentration of the test substance in each phase is determined using a

suitable analytical method, such as gas chromatography-mass spectrometry (GC-MS).

Calculation of logP: The partition coefficient (P) is calculated as the ratio of the concentration

in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10

logarithm of P.

Determination of Water Solubility (OECD Guideline 105)
This guideline describes two primary methods for determining water solubility: the column

elution method for substances with low solubility and the flask method for those with higher

solubility.

1. Column Elution Method (for solubilities < 10 mg/L):

Principle: A column is packed with an inert carrier material coated with the test substance.

Water is passed through the column at a slow, constant rate. The concentration of the

substance in the eluate is monitored until it reaches a plateau, which represents the water

solubility.
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Procedure:

Column Preparation: A suitable amount of the test substance (Versalide) is dissolved in a

volatile solvent and coated onto an inert carrier material (e.g., glass beads or silica gel). The

solvent is then evaporated. The coated carrier is packed into a column.

Elution: Water is passed through the column at a constant, low flow rate. The temperature is

maintained at a constant value (e.g., 25°C).

Analysis: The concentration of the substance in the collected fractions of the eluate is

determined by a suitable analytical method (e.g., GC-MS).

Determination of Solubility: A plot of concentration versus time (or volume) is constructed.

The plateau of this curve indicates the saturation concentration, which is the water solubility

of the substance.

2. Flask Method (for solubilities > 10 mg/L):

Principle: An excess amount of the test substance is stirred in water at a constant temperature

until saturation is reached. The concentration of the substance in the aqueous solution is then

determined.

Procedure:

Equilibration: An amount of the test substance (Galaxolide) in excess of its expected

solubility is added to a flask containing a known volume of water.

Stirring: The mixture is stirred at a constant temperature for a sufficient period to reach

equilibrium (typically 24-48 hours).

Phase Separation: The undissolved substance is separated from the saturated solution by

centrifugation or filtration.

Analysis: The concentration of the substance in the clear aqueous phase is determined using

a suitable analytical method (e.g., GC-MS). This concentration represents the water

solubility.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination and

comparison of the physicochemical properties of Versalide and Galaxolide.
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Caption: Workflow for comparing physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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